Cas no 523-94-4 (1,3-di-O-methylmyoinositol)

1,3-di-O-methylmyoinositol structure
1,3-di-O-methylmyoinositol structure
Product Name:1,3-di-O-methylmyoinositol
CAS No:523-94-4
MF:C8H16O6
MW:208.209043502808
CID:2034548
PubChem ID:21627888
Update Time:2025-04-21

1,3-di-O-methylmyoinositol Chemical and Physical Properties

Names and Identifiers

    • 1,3-di-O-methylmyoinositol
    • 1.3-Di-O-methyl-myo-inosit
    • 1r.3c-Dimethoxy-cyclohexantetrol-(2c.4t.5c.6t)
    • Dambonit
    • dambonitol
    • Dambonitol, 1,3-Di-O-Methylinosit
    • Dambonite
    • CHEBI:173588
    • DTXSID601318426
    • SCHEMBL12858900
    • SCHEMBL4087933
    • 523-94-4
    • (1R,3S,4R,6S)-4,6-dimethoxycyclohexane-1,2,3,5-tetrol
    • Inchi: 1S/C8H16O6/c1-13-7-4(10)3(9)5(11)8(14-2)6(7)12/h3-12H,1-2H3/t3?,4-,5+,6?,7+,8-
    • InChI Key: MMCIFJWGSIWJLP-XAMPRYAMSA-N
    • SMILES: O(C)[C@H]1[C@@H](C([C@@H]([C@H](C1O)OC)O)O)O

Computed Properties

  • Exact Mass: 208.095
  • Monoisotopic Mass: 208.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 99.4A^2
  • XLogP3: -2.6
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